Cas no 4538-37-8 (1,4-Diisocyanatobutane)

• Product Name: 1,4-Diisocyanatobutane
• CAS No: 4538-37-8
• Molecular Formula: C₆H₈N₂O₂
• Molecular Weight: 140.13992
• MDL: MFCD00075559
• CID: 334309
• PubChem ID: 24863093

1,4-Diisocyanatobutane Properties

Names and Identifiers

• Butane,1,4-diisocyanato-
• 1,4-DIISOCYANATOBUTANE
• 1,4-bisisocyanatobutane
• 1,4-butanediisocyanate
• 1,4-diisocyanato-butane
• 1,4-tetramethylene diisocyanate
• Butane,1,4-diisocyanato
• butane-1,4-diisocyanate
• Tetramethylene diisocyanate

• MDL： MFCD00075559
• InChIKey： OVBFMUAFNIIQAL-UHFFFAOYSA-N
• Inchi： InChI=1S/C6H8N2O2/c9-5-7-3-1-2-4-8-6-10/h1-4H2
• SMILES： C(CCN=C=O)CN=C=O

Computed Properties

• Exact Mass: 140.058578g/mol
• Surface Charge: 0
• XLogP3: 2.5
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 5
• Monoisotopic Mass: 140.058578g/mol
• Monoisotopic Mass: 140.058578g/mol
• Topological Polar Surface Area: 58.9Ų
• Heavy Atom Count: 10
• Complexity: 147
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Tautomer Count: nothing
• Surface Charge: 0

Experimental Properties

• LogP: 0.43820
• PSA: 58.86000
• Refractive Index: n20/D 1.453
• Boiling Point: 102-104 °C/14 mmHg(lit.)
• Melting Point: 0°C
• Flash Point: Fahrenheit: 222.8 ° f < br / > Celsius: 106 ° C < br / >
• Color/Form: Light yellow transparent liquid
• Solubility: Not determined
• Density: 1.105 g/mL at 25 °C(lit.)